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Compound of Interest

Compound Name: 2-lodobenzyl bromide

Cat. No.: B1589116

A Technical Guide to the Physical Properties of
2-lodobenzyl Bromide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the key physical properties of 2-
lodobenzyl bromide (a-Bromo-2-iodotoluene), a crucial reagent in organic synthesis and drug
discovery. A thorough understanding of its physical characteristics is essential for its proper
handling, storage, and application in experimental settings.

Core Physical Properties

2-lodobenzyl bromide is a solid at room temperature, appearing as a white to yellow or
orange powder or crystal. Its key physical properties are summarized in the table below.
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Physical Property Value Conditions
Melting Point 54-60 °C (lit)[1]
52.0t058.0 °C

55°C (reference)

42-49 °C (after crystallization)

Boiling Point 125 °C at 4 mmHg[2]
85-92 °C at 0.5 mmHg

Flash Point >110 °C closed cup
Molecular Weight 296.93 g/mol [3]

Molecular Formula C7HeBrl [3]

Experimental Protocols

While specific experimental determinations for the physical properties of 2-lodobenzyl
bromide are not extensively detailed in the literature, standard laboratory procedures are
employed.

Melting Point Determination:

The melting point of a crystalline solid such as 2-lodobenzyl bromide is typically determined
using a capillary melting point apparatus. A small, powdered sample of the compound is
packed into a thin-walled capillary tube, which is then placed in the heating block of the
apparatus. The temperature is gradually increased, and the range from which the substance
first begins to melt until it becomes completely liquid is recorded as the melting point range.
The varied reported melting points for 2-lodobenzyl bromide may be attributed to differences
in sample purity.

Boiling Point Determination under Reduced Pressure:

Given that 2-lodobenzyl bromide has a relatively high boiling point at atmospheric pressure,
which can lead to decomposition, its boiling point is typically determined under reduced
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pressure (vacuum distillation). The compound is heated in a distillation apparatus connected to
a vacuum pump. A manometer is used to measure the pressure within the system. The
temperature at which the liquid boils and its vapor is in equilibrium with the liquid at a given
reduced pressure is recorded as the boiling point.

Synthesis Workflow

The synthesis of 2-lodobenzyl bromide can be achieved through various routes. One
common method involves the bromination of 2-iodotoluene. The following diagram illustrates a

generalized workflow for such a synthesis.
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Reagents:
Start: 2-lodotoluene - N-Bromosuccinimide (NBS)
- Radical Initiator (e.g., AIBN)

Add to Add to

Reaction Vessel:

Reflux in a suitable solvent
(e.g., Carbon Tetrachloride)

Proceed to

Work-up:
- Cooling
- Filtration
- Washing

Proceed to

Purification:
- Distillation under reduced pressure
o]
- Recrystallization

Final Product:
2-lodobenzyl Bromide

Click to download full resolution via product page
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Caption: A generalized workflow for the synthesis of 2-lodobenzyl bromide from 2-
iodotoluene.

This technical guide provides essential information on the physical properties and a
representative synthesis workflow for 2-lodobenzyl bromide, which should prove valuable for
researchers and professionals in the fields of chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-lodobenzyl bromide | 40400-13-3 [chemicalbook.com]

2. 2-lodobenzyl bromide | 40400-13-3 [amp.chemicalbook.com]

3. 2-lodobenzyl Bromide | C7H6BrI | CID 11426472 - PubChem [pubchem.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [Physical properties like melting and boiling point of 2-
lodobenzyl bromide.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589116#physical-properties-like-melting-and-
boiling-point-of-2-iodobenzyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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